Cas no 2613383-33-6 (2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride)

• Product Name: 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride
• CAS No: 2613383-33-6
• MF: C₁₁H₁₇ClN₄O
• MW: 256.731880903244
• CID: 5880170
• PubChem ID: 155943283
• Update Time: 2025-05-19

2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride
• 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride
• 2613383-33-6
• EN300-27736091

• Inchi： 1S/C11H16N4O.ClH/c12-10(16)9-3-1-5-14-11(9)15-7-2-4-13-6-8-15;/h1,3,5,13H,2,4,6-8H2,(H2,12,16);1H
• InChI Key： KSUNWZSKFNBRGB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1N1CCNCCC1)(=O)N.Cl

Computed Properties

• Exact Mass: 292.0857666g/mol
• Monoisotopic Mass: 292.0857666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride

Introduction to 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride (CAS No. 2613383-33-6)

2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2613383-33-6, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of diazepine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule combines a pyridine ring with a diazepane moiety, linked through an amide functional group, and is further stabilized by the presence of dihydrochloride salts, enhancing its solubility and bioavailability.

The dihydrochloride form of this compound is particularly noteworthy as it modifies the pharmacokinetic properties of the parent molecule, making it more suitable for formulation in pharmaceutical products. The amide group in the structure plays a crucial role in modulating the interactions of this compound with biological targets, which is a key consideration in medicinal chemistry. The pyridine ring contributes to hydrophobic interactions, while the diazepane segment introduces a nitrogen-rich scaffold that is often associated with pharmacological activity.

In recent years, there has been growing interest in diazepine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of central nervous system (CNS) disorders, inflammation, and metabolic diseases. The unique structural features of 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride make it an attractive candidate for further investigation into its pharmacological profile.

One of the most compelling aspects of this compound is its potential role as a scaffold for drug development. The combination of a diazepane ring and a pyridine moiety provides multiple sites for chemical modification, allowing medicinal chemists to fine-tune its biological activity. This flexibility has led to several derivative compounds being explored in academic and industrial research settings. For instance, modifications at the amide linkage or the pyridine nitrogen have been shown to significantly alter the binding affinity and selectivity of these molecules toward specific enzymes or receptors.

Recent studies have highlighted the importance of amine-containing heterocycles such as diazepines in modulating neurotransmitter systems. Compounds like 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride have been investigated for their ability to interact with serotonin receptors, which are implicated in mood regulation and anxiety disorders. The dihydrochloride salt form enhances these interactions by improving solubility and ensuring better penetration across biological membranes.

The pharmacological evaluation of this compound has revealed several promising properties. Initial in vitro assays have demonstrated that it exhibits moderate affinity for certain serotonin receptor subtypes, suggesting potential applications in treating conditions such as depression and anxiety. Additionally, its structural similarity to known pharmacologically active molecules makes it a valuable candidate for structure-based drug design.

Advances in computational chemistry have further accelerated the exploration of 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride. Molecular modeling techniques have been employed to predict binding modes and optimize lead compounds for clinical development. These computational approaches have helped researchers identify key structural features that contribute to biological activity, thereby streamlining the drug discovery process.

In preclinical studies, this compound has shown encouraging results in animal models of CNS disorders. Its ability to modulate neurotransmitter release and receptor activity has been observed without significant side effects at therapeutic doses. These findings support further development efforts aimed at translating this research into clinical trials.

The synthesis of 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyridines and diazepane derivatives followed by functional group transformations to introduce the amide linkage. The final step involves salt formation with hydrochloric acid to produce the dihydrochloride salt form.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and purity, which are essential for regulatory submissions and commercialization efforts.

Future research directions for 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride include exploring its mechanism of action at a molecular level and identifying potential off-target effects. Additionally, formulation studies are underway to optimize delivery systems that enhance bioavailability and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive progress in this area.

The broader significance of this compound lies in its contribution to the expanding arsenal of pharmacological tools available for treating neurological and metabolic disorders. As research continues to uncover new therapeutic applications for diazepine derivatives like 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride, it holds promise not only as a standalone therapeutic agent but also as a building block for novel drug candidates.